molecular formula C12H6ClF2N3O2S B8309529 6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide

6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide

Cat. No.: B8309529
M. Wt: 329.71 g/mol
InChI Key: IMSRXABOKDAELG-UHFFFAOYSA-N
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Description

6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C12H6ClF2N3O2S and its molecular weight is 329.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H6ClF2N3O2S

Molecular Weight

329.71 g/mol

IUPAC Name

6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide

InChI

InChI=1S/C12H6ClF2N3O2S/c13-12-7(5-16)1-11(6-17-12)21(19,20)18-10-3-8(14)2-9(15)4-10/h1-4,6,18H

InChI Key

IMSRXABOKDAELG-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)NS(=O)(=O)C2=CC(=C(N=C2)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.4 ml (36.2 mmol) of phosphoryl chloride and a drop of concentrated sulfuric acid are added to 0.315 g (0.906 mmol) of 2-chloro-5-(N-(3,5-difluorophenyl)sulfamoyl)nicotinamide. The reaction mixture is stirred for 2 hours at 90° C. and then added drop by drop to ice. The brown solid is filtered, rinsed with water and then dried under vacuum. 0.217 g of 6-chloro-5-cyano-N-(3,5-difluorophenyl)pyridine-3-sulfonamide is obtained in the form of a light brown solid (yield=72%).
Quantity
3.4 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-5-(N-(3,5-difluorophenyl)sulfamoyl)nicotinamide
Quantity
0.315 g
Type
reactant
Reaction Step One

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